Cas no 84083-00-1 (2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid)
84083-00-1 structure
Product Name:2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid
CAS No:84083-00-1
MF:C28H57NO5
MW:487.75588965416
CID:888780
Update Time:2023-08-03
2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid Chemical and Physical Properties
Names and Identifiers
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- (z)-docos-13-enoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
- 2-[bis(2-hydroxyethyl)amino]ethanol,(Z)-docos-13-enoic acid
- 2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid
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- Inchi: 1S/C22H42O2.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;8-4-1-7(2-5-9)3-6-10/h9-10H,2-8,11-21H2,1H3,(H,23,24);8-10H,1-6H2/b10-9-;
- InChI Key: HMTPMQCBQZDRHK-KVVVOXFISA-N
- SMILES: OC(CCCCCCCCCCC/C=C\CCCCCCCC)=O.OCCN(CCO)CCO
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 25
- Complexity: 339
- Topological Polar Surface Area: 101
2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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